Cas no 1545408-58-9 (1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine)
1-Cycloheptyl-3-methyl-1H-pyrazol-4-amine is a specialized heterocyclic amine compound featuring a cycloheptyl substituent and a methyl group on the pyrazole ring. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of biologically active molecules. The compound’s stability and defined reactivity profile allow for precise functionalization, enabling applications in drug discovery and material science. Its cycloheptyl moiety may contribute to enhanced lipophilicity, potentially improving bioavailability in medicinal chemistry applications. The amine group offers a versatile handle for further derivatization, facilitating the development of targeted compounds. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its integrity.
1545408-58-9 structure
Product Name:1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine
CAS No:1545408-58-9
MF:C11H19N3
MW:193.288662195206
CID:5746728
PubChem ID:83223353
Update Time:2025-08-05
1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-cycloheptyl-3-methyl-1H-pyrazol-4-amine
- 1545408-58-9
- EN300-1112155
- AKOS021545434
- 1H-Pyrazol-4-amine, 1-cycloheptyl-3-methyl-
- 1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine
-
- Inchi: 1S/C11H19N3/c1-9-11(12)8-14(13-9)10-6-4-2-3-5-7-10/h8,10H,2-7,12H2,1H3
- InChI Key: FYTGALVLZGEACT-UHFFFAOYSA-N
- SMILES: N1(C=C(C(C)=N1)N)C1CCCCCC1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 349.3±22.0 °C(Predicted)
- pka: 5.23±0.19(Predicted)
1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1112155-0.05g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1112155-0.1g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1112155-0.25g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1112155-0.5g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1112155-1.0g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 1g |
$884.0 | 2023-06-10 | ||
| Enamine | EN300-1112155-2.5g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1112155-5.0g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 5g |
$2566.0 | 2023-06-10 | ||
| Enamine | EN300-1112155-10.0g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 10g |
$3807.0 | 2023-06-10 | ||
| Enamine | EN300-1112155-1g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1112155-5g |
1-cycloheptyl-3-methyl-1H-pyrazol-4-amine |
1545408-58-9 | 95% | 5g |
$2443.0 | 2023-10-27 |
1-Cycloheptyl-3-methyl-1h-pyrazol-4-amine Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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